[(S)-3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid

• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• SMILES: CC(=O)N(C)C1CCCN(C1)CC(=O)O
• InChI: InChI=1S/C10H18N2O3/c1-8(13)11(2)9-4-3-5-12(6-9)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)/t9-/m0/s1
• InChIKey: MXAUEFAZAUYOPH-VIFPVBQESA-N

Chiral purity is critical: confusion with the (R)-enantiomer (CAS 1354000-96-6) can invalidate SAR data. This (S)-configured piperidine building block ensures stereochemical integrity for constructing diastereomerically pure compound libraries and chiral reference standards. • Defined (S)-stereochemistry eliminates enantiomer mismatch risk • ≥98% HPLC purity for reproducible research outcomes • Available in 500 mg, 1 g, and bulk custom quantities

(S)-3-(Acetyl-methyl-amino)-piperidin-1-yl-acetic Acid Specifications

[(S)-3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1354017-91-6) is a chiral piperidine derivative with the molecular formula C10H18N2O3 and a molecular weight of 214.26 g/mol. It features a specific (S)-enantiomeric configuration at the 3-position of the piperidine ring . This compound is primarily utilized as a specialized building block or reference standard in medicinal chemistry, with its value proposition centered on its defined stereochemistry and certified purity for research applications .

Chiral identity Specific (S)-enantiomer; not the (R)-enantiomer or achiral analogs

Use context Chiral building block for library synthesis; reference standard for chiral analytical methods

Stereochemistry Defined configuration supports stereochemical-control studies and enantiomer comparison workflows

Chiral Purity & Substitution Risks

This compound's primary differentiation is its specific (S)-stereochemistry. In procurement, generic substitution or confusion with its (R)-enantiomer (CAS 1354000-96-6) or achiral analogs represents a significant research risk. Stereochemistry is a critical determinant of biological interaction and pharmacological activity, and the use of an incorrect enantiomer can lead to invalid or non-reproducible results . While publicly accessible bioactivity data is currently unavailable for this compound, the documented case of the (R)-enantiomer provides a clear example of differing safety profiles, which underscores the importance of selecting the correct, defined stereoisomer .

(R)-enantiomer Different hazard profile reported; may differ in biological interaction – not directly interchangeable

Achiral or positional isomers Lack defined stereochemistry at the 3-position; can lead to non-reproducible stereochemical outcomes

Purity variance Supplier purity may vary by lot; verify COA before sensitive SAR or analytical use

Evidence for (S)-3-(Acetyl-methyl-amino)-piperidin-1-yl-acetic Acid

Chiral Identity: (S)- vs (R)-Enantiomer

The defining feature of the target compound is its specific (S)-enantiomeric configuration, which distinguishes it from its (R)-enantiomer counterpart. This difference is not just structural but also translates to a different set of hazardous properties, highlighting the non-equivalence of these two isomers in a practical, safety-related context .

Chiral identity

Data to verify

(S)-enantiomer: no listed GHS hazards; (R)-enantiomer: H302, H315, H319, H335

Enantiomers are functionally distinct; supports stereochemical-control review

Vendor SDS comparison; verify with independent characterization

Evidence Dimension	Chiral Configuration and Associated Hazard Statements
Target Compound Data	(S)-configuration (CAS 1354017-91-6). Hazard statements: Not specified in available vendor SDS.
Comparator Or Baseline	(R)-configuration (CAS 1354000-96-6). Hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
Quantified Difference	The (S)-enantiomer is not documented with the specific GHS hazard statements that are associated with the (R)-enantiomer, representing a difference in risk profile.
Conditions	GHS hazard classification as reported in commercial Safety Data Sheets (SDS).

Why This Matters

This difference in hazard profile confirms that the (S)- and (R)-enantiomers are functionally distinct chemical entities and cannot be interchanged without affecting research safety and, by extension, biological outcomes.

Certified Purity vs. Regioisomers

Reproducibility in chemical research is contingent upon the use of high-purity starting materials. Vendors provide a certified minimum purity for this compound, which is a critical metric for ensuring consistent and reliable experimental outcomes . This certification is a key differentiator when compared to other positional isomers, which may have different purity specifications .

Certified purity

Data to verify

≥98% (HPLC) vs. ≥95% for a regioisomer

Higher certified purity may reduce impurity interference in SAR assays

Supplier-reported values; confirm via in-house chiral HPLC

Evidence Dimension	Certified Minimum Purity
Target Compound Data	≥98% (HPLC) as specified by Leyan . ≥95% as specified by CymitQuimica .
Comparator Or Baseline	[((S)-1-Acetyl-piperidin-3-yl)-methyl-amino]-acetic acid (CAS 1354007-53-6), a related regioisomer. Specified purity: ≥95% .
Quantified Difference	The target compound is available with a higher certified purity (≥98%) from certain suppliers compared to the baseline regioisomer (≥95%).
Conditions	High-Performance Liquid Chromatography (HPLC) analysis as reported by commercial vendors.

Why This Matters

The availability of a higher certified purity grade (≥98%) allows researchers to minimize the impact of unknown impurities on assay results, a critical advantage in sensitive experiments like structure-activity relationship (SAR) studies.

(S)-3-(Acetyl-methyl-amino)-piperidin-1-yl-acetic Acid Applications

Chiral Library Synthesis for Drug Discovery

This compound serves as a valuable chiral building block for constructing diverse compound libraries. Its defined (S)-stereochemistry enables the synthesis of diastereomerically pure derivatives, which is essential for exploring chiral space in early-stage drug discovery and for subsequent structure-activity relationship (SAR) analysis .

Chiral Reference Standard for Analysis

The compound's well-defined (S)-configuration and commercially available high purity make it suitable for use as a reference standard in analytical chemistry. It can be employed to develop and validate chiral separation methods, such as chiral HPLC or SFC, ensuring the accurate quantification and purity assessment of stereoisomers in reaction mixtures .

Stereospecific Interaction Assays

In fundamental biochemical research, this compound can be used in parallel with its (R)-enantiomer (CAS 1354000-96-6) to investigate the stereospecificity of a biological target. Comparing the activity of the two enantiomers is a classic approach to confirm the existence of a defined binding pocket and to gain mechanistic insight into ligand-receptor interactions .

Application

Selection Property

Validation Focus

Chiral library synthesis

Defined (S)-stereochemistry

Enantiomeric purity by chiral HPLC

Chiral reference standard

Certified purity and chiral identity

Chiral separation method validation

Stereospecific interaction assays

Enantiomer pair comparison

Stereospecific binding or activity review